Cas no 1286708-86-8 (Phosphine oxide, diphenyl[4-(triphenylsilyl)phenyl]-)

Diphenyl[4-(triphenylsilyl)phenyl]phosphine oxide is an organophosphorus compound featuring a phosphine oxide core substituted with diphenyl and triphenylsilylphenyl groups. Its structure combines the electron-withdrawing properties of the phosphine oxide moiety with the steric bulk of the aryl and silyl substituents, making it useful in coordination chemistry and catalysis. The triphenylsilyl group enhances thermal stability and solubility in organic solvents, while the phosphine oxide functionality can act as a ligand or intermediate in synthetic applications. This compound is particularly relevant in materials science and as a precursor for advanced ligands in transition-metal catalysis.
Phosphine oxide, diphenyl[4-(triphenylsilyl)phenyl]- structure
1286708-86-8 structure
Product Name:Phosphine oxide, diphenyl[4-(triphenylsilyl)phenyl]-
CAS No:1286708-86-8
MF:C36H29OPSi
MW:536.674131155014
CID:4544576
PubChem ID:57668468
Update Time:2025-07-23

Phosphine oxide, diphenyl[4-(triphenylsilyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Phosphine oxide, diphenyl[4-(triphenylsilyl)phenyl]-
    • Diphenyl[4-(triphenylsilyl)phenyl]phosphine oxide
    • TSPO 1
    • 1286708-86-8
    • TSPO1
    • Diphenyl[4-(triphenylsilyl)phenyl]phosphine oxide;4-(Triphenylsilyl)phenyldiphenylphosphine oxide
    • Diphenyl-4-triphenylsilyl-phenylphosphine oxide
    • G83904
    • Diphenyl-4-triphenylsilylphenyl-phosphine oxide
    • (4-diphenylphosphorylphenyl)-triphenylsilane
    • 4-(Triphenylsilyl)phenyldiphenylphosphine oxide
    • BCP30513
    • BS-53675
    • [4-(diphenylphosphoroso)phenyl]triphenylsilane
    • SCHEMBL13109725
    • EX-A3875
    • CS-0378641
    • Diphenyl(4-(triphenylsilyl)phenyl)phosphine oxide
    • Diphenyl(4-(triphenylsilyl)phenyl)phosphineoxide
    • 891-422-1
    • Diphenylphosphine oxide-4-(triphenylsilyl)phenyl
    • Inchi: 1S/C36H29OPSi/c37-38(30-16-6-1-7-17-30,31-18-8-2-9-19-31)32-26-28-36(29-27-32)39(33-20-10-3-11-21-33,34-22-12-4-13-23-34)35-24-14-5-15-25-35/h1-29H
    • InChI Key: TXBFHHYSJNVGBX-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC(=CC=1)[Si](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 536.17252908g/mol
  • Monoisotopic Mass: 536.17252908g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 7
  • Complexity: 704
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.20±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 236 ºC
  • Solubility: Insuluble (3.4E-5 g/L) (25 ºC),

Phosphine oxide, diphenyl[4-(triphenylsilyl)phenyl]- Security Information

  • Hazardous Material transportation number:NONH for all modes of transport

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Additional information on Phosphine oxide, diphenyl[4-(triphenylsilyl)phenyl]-

Phosphine oxide, diphenyl[4-(triphenylsilyl)phenyl]- (CAS No. 1286708-86-8): A Comprehensive Overview

Phosphine oxide, diphenyl[4-(triphenylsilyl)phenyl]-, identified by its CAS number 1286708-86-8, is a sophisticated organophosphorus compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, exhibits a range of potential applications that span from catalysis to medicinal chemistry. Its molecular structure, featuring a central phosphorus atom bonded to two phenyl groups and a [4-(triphenylsilyl)phenyl] moiety, imparts distinct chemical properties that make it a valuable candidate for various synthetic and functional applications.

The synthesis of Phosphine oxide, diphenyl[4-(triphenylsilyl)phenyl]- involves intricate organic transformations that highlight the compound's complexity. The presence of the triphenylsilyl group enhances the stability and reactivity of the phosphine oxide core, making it particularly useful in cross-coupling reactions and as a ligand in transition metal catalysis. These attributes have positioned the compound as a cornerstone in modern synthetic methodologies.

In recent years, the pharmaceutical industry has shown keen interest in phosphine oxide derivatives due to their potential role as bioactive molecules. Studies have demonstrated that such compounds can interact with biological targets in novel ways, offering promising leads for drug development. Specifically, the [4-(triphenylsilyl)phenyl] group in Phosphine oxide, diphenyl[4-(triphenylsilyl)phenyl]- has been investigated for its ability to modulate enzyme activity and cellular signaling pathways. This has opened up avenues for exploring its therapeutic potential in various diseases.

One of the most compelling aspects of this compound is its utility in asymmetric synthesis. The chiral environment provided by the triphenylsilyl group allows for the selective formation of enantiomerically pure products, which is crucial in pharmaceutical applications where stereochemistry often dictates efficacy and safety. Researchers have leveraged this property to develop novel catalysts that enable highly enantioselective transformations, thereby advancing the field of green chemistry.

The role of Phosphine oxide, diphenyl[4-(triphenylsilyl)phenyl]- in material science is also noteworthy. Its unique electronic properties make it an excellent candidate for applications in organic electronics and nanotechnology. For instance, it has been employed in the synthesis of organic semiconductors and light-emitting diodes (OLEDs), where its ability to facilitate charge transport is highly beneficial. These findings underscore the compound's versatility beyond traditional pharmaceutical applications.

Recent advancements in computational chemistry have further enhanced our understanding of Phosphine oxide, diphenyl[4-(triphenylsilyl)phenyl]-. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its interaction with biological targets, helping to predict and optimize its pharmacological properties. Such computational approaches are indispensable in modern drug discovery pipelines, allowing researchers to design more effective molecules with fewer experimental trials.

The environmental impact of using Phosphine oxide, diphenyl[4-(triphenylsilyl)phenyl]- has also been a point of focus. Efforts have been made to develop sustainable synthetic routes that minimize waste and energy consumption. These green chemistry initiatives align with global efforts to promote sustainable practices in chemical manufacturing. By adopting these methods, researchers can reduce the ecological footprint of their work while maintaining high standards of efficiency and yield.

In conclusion, Phosphine oxide, diphenyl[4-(triphenylsilyl)phenyl]- (CAS No. 1286708-86-8) represents a remarkable example of how structural innovation can lead to multifaceted applications across various scientific disciplines. Its potential in pharmaceuticals, catalysis, material science, and environmental chemistry highlights its significance as a research tool and industrial material. As our understanding of its properties continues to grow, so too will its impact on advancing scientific knowledge and technological innovation.

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